Cas no 2137943-20-3 ([2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine)

• Product Name: [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine
• CAS No: 2137943-20-3
• MF: C₁₀H₂₂F₂N₂
• MW: 208.291889667511
• CID: 6135309
• PubChem ID: 165837087
• Update Time: 2025-06-26

[2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine
• EN300-789233
• 2137943-20-3
• [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine

• Inchi： 1S/C10H22F2N2/c1-6-9(2,3)14(5)8-10(11,12)7-13-4/h13H,6-8H2,1-5H3
• InChI Key： YQWMQHHUXXWARO-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(C)C(C)(C)CC)F

Computed Properties

• Exact Mass: 208.17510503g/mol
• Monoisotopic Mass: 208.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine

Introduction to [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine (CAS No. 2137943-20-3)

[2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137943-20-3, represents a fascinating example of how modifications at the molecular level can lead to novel compounds with potential therapeutic applications. The presence of multiple fluorine atoms and amine functional groups in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring new synthetic pathways and drug development strategies.

The compound's structure, featuring a backbone of [2,2-Difluoro-3-(methylamino)propyl] group attached to a methyl and (2-methylbutan-2-yl)amine moiety, suggests a high degree of complexity that could be exploited for various chemical interactions. The fluorine atoms, in particular, are known for their ability to influence the electronic properties of molecules, potentially enhancing binding affinity or metabolic stability. This makes [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine a promising candidate for further investigation in the design of more effective pharmaceutical agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties. Fluorine atoms can improve the lipophilicity and metabolic stability of drug molecules, thereby extending their half-life and improving bioavailability. The research on [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine has been influenced by these findings, with studies focusing on how its fluorinated structure can be leveraged to develop new treatments for various diseases. For instance, its potential as a building block for more complex molecules has been explored in the context of antiviral and anticancer therapies.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. The combination of amine and fluorinated groups can lead to unique interactions with biological targets such as enzymes and receptors. This has led researchers to investigate its potential as an intermediate in the synthesis of more complex pharmacophores. The (methyl)(2-methylbutan-2-yl)amine part of the molecule suggests that it might be capable of forming stable hydrogen bonds, which is crucial for drug-receptor interactions. This property could make it particularly useful in designing molecules that require precise targeting and high affinity.

The synthesis of [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine presents both challenges and opportunities for chemists. The presence of multiple reactive sites in the molecule requires careful planning to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and fluorination methods, have been employed to construct this complex structure efficiently. These methods not only highlight the synthetic capabilities available today but also underscore the importance of innovation in chemical research.

Recent studies have begun to explore the biological activity of [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine by examining its interactions with various biological systems. Preliminary findings suggest that it may exhibit properties relevant to drug development, although further research is needed to fully understand its potential applications. The compound's ability to interact with biological targets without causing significant side effects is a key area of focus. This aligns with current trends in pharmaceutical research, where there is a strong emphasis on developing drugs that are both effective and safe.

The future prospects for [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine are promising, given its unique structural features and potential therapeutic applications. As more research is conducted into its properties and interactions, it is likely that new uses will be discovered. The compound's role as a building block for more complex molecules also suggests that it could play a significant part in the development of next-generation pharmaceuticals. With ongoing advancements in synthetic chemistry and drug discovery technologies, the possibilities for this compound are vast.

In conclusion, [2,2-Difluoro-3-(methylamino)propyl](methyl)(2-methylbutan-2-yl)amine (CAS No. 2137943-20-3) represents an exciting area of research within pharmaceutical chemistry. Its unique structure and functional properties make it a valuable asset for scientists exploring new drug development strategies. As research continues to uncover its potential applications, it is likely that this compound will play an important role in shaping the future of medicinal chemistry.